Cas no 919288-44-1 (Pyridine, 3,3',3''-(2-methyl-1,3,5-benzenetriyl)tris[2,6-difluoro-)

• Product Name: Pyridine, 3,3',3''-(2-methyl-1,3,5-benzenetriyl)tris[2,6-difluoro-
• CAS No: 919288-44-1
• MF: C₂₂H₁₁F₆N₃
• MW: 431.333265542984
• CID: 764895
• PubChem ID: 57832208
• Update Time: 2025-04-19

Pyridine, 3,3',3''-(2-methyl-1,3,5-benzenetriyl)tris[2,6-difluoro- Chemical and Physical Properties

Names and Identifiers

• 3-[3,5-bis(2,6-difluoropyridin-3-yl)-2-methylphenyl]-2,6-difluoropyridine
• DTXSID60728051
• 919288-44-1
• SCHEMBL13713428
• 3,3',3''-(2-Methylbenzene-1,3,5-triyl)tris(2,6-difluoropyridine)
• Pyridine, 3,3',3''-(2-methyl-1,3,5-benzenetriyl)tris[2,6-difluoro-

• Inchi： 1S/C22H11F6N3/c1-10-15(13-3-6-18(24)30-21(13)27)8-11(12-2-5-17(23)29-20(12)26)9-16(10)14-4-7-19(25)31-22(14)28/h2-9H,1H3
• InChI Key： HDYKESGZUFQRRC-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(N=1)F)C1C=C(C2C(=NC(=CC=2)F)F)C=C(C2C(=NC(=CC=2)F)F)C=1C

Computed Properties

• Exact Mass: 431.08571634g/mol
• Monoisotopic Mass: 431.08571634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 38.7Ų